N-[2-(allyloxy)phenyl]-2-thiophenecarboxamide

• Molecular Formula: C14H13NO2S
• Molecular Weight: 259.33 g/mol
• IUPAC Name: N-(2-prop-2-enoxyphenyl)thiophene-2-carboxamide
• InChI: InChI=1S/C14H13NO2S/c1-2-9-17-12-7-4-3-6-11(12)15-14(16)13-8-5-10-18-13/h2-8,10H,1,9H2,(H,15,16)
• InChI Key: NWDZGOUJBLPJSC-UHFFFAOYSA-N
• SMILES: C=CCOC1=CC=CC=C1NC(=O)C2=CC=CS2

Description

N-[2-(allyloxy)phenyl]-2-thiophenecarboxamide, also known as APET, is a chemical compound that has been gaining attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[2-(allyloxy)phenyl]-2-thiophenecarboxamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. Specifically, N-[2-(allyloxy)phenyl]-2-thiophenecarboxamide has been shown to inhibit cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are mediators of inflammation and pain. N-[2-(allyloxy)phenyl]-2-thiophenecarboxamide has also been shown to inhibit the activity of certain ion channels in the body, which play a role in the transmission of pain signals.
Biochemical and Physiological Effects:
Studies have shown that N-[2-(allyloxy)phenyl]-2-thiophenecarboxamide has anti-inflammatory and analgesic effects in animal models. Specifically, N-[2-(allyloxy)phenyl]-2-thiophenecarboxamide has been shown to reduce the production of prostaglandins and other inflammatory mediators, as well as decrease the sensitivity of pain receptors. In addition, N-[2-(allyloxy)phenyl]-2-thiophenecarboxamide has been shown to have antioxidant properties, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of N-[2-(allyloxy)phenyl]-2-thiophenecarboxamide is its relatively simple synthesis process, which makes it accessible for laboratory experiments. In addition, N-[2-(allyloxy)phenyl]-2-thiophenecarboxamide has been shown to have low toxicity and minimal side effects in animal models. However, one limitation of N-[2-(allyloxy)phenyl]-2-thiophenecarboxamide is its limited solubility in water, which may make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on N-[2-(allyloxy)phenyl]-2-thiophenecarboxamide. One area of interest is the development of N-[2-(allyloxy)phenyl]-2-thiophenecarboxamide-based drugs for the treatment of chronic pain and inflammation-related disorders. Another area of interest is the use of N-[2-(allyloxy)phenyl]-2-thiophenecarboxamide in the development of organic semiconductors for electronic devices. Additionally, further research is needed to fully understand the mechanism of action of N-[2-(allyloxy)phenyl]-2-thiophenecarboxamide and its potential applications in environmental science.

Synthesis Methods

The synthesis of N-[2-(allyloxy)phenyl]-2-thiophenecarboxamide involves the reaction of 2-thiophenecarboxylic acid with allyl alcohol in the presence of a catalyst. The resulting intermediate is then reacted with 2-chloroaniline to yield N-[2-(allyloxy)phenyl]-2-thiophenecarboxamide. The overall synthesis process is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

N-[2-(allyloxy)phenyl]-2-thiophenecarboxamide has been studied for its potential applications in various fields, including medicine, materials science, and environmental science. In medicine, N-[2-(allyloxy)phenyl]-2-thiophenecarboxamide has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain and inflammation-related disorders. In materials science, N-[2-(allyloxy)phenyl]-2-thiophenecarboxamide has been investigated for its use in the development of organic semiconductors, which have applications in electronic devices. In environmental science, N-[2-(allyloxy)phenyl]-2-thiophenecarboxamide has been studied for its ability to remove heavy metals from contaminated water.